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Compound of Interest

Compound Name: N-Ethylacetamide

Cat. No.: B1214281 Get Quote

An In-depth Technical Guide on the Solubility and Miscibility of N-Ethylacetamide in Water

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and miscibility of N-
Ethylacetamide in water. The information is curated for professionals in research and

development who require a detailed understanding of the physicochemical properties of this

compound for applications in areas such as drug formulation and chemical synthesis.

Introduction to N-Ethylacetamide
N-Ethylacetamide (NEA), with the chemical formula CH₃CONHCH₂CH₃, is a secondary amide

that serves as a versatile solvent and a model compound for studying peptide bonds. Its ability

to participate in hydrogen bonding, acting as both a hydrogen bond donor (via the N-H group)

and a hydrogen bond acceptor (via the carbonyl C=O group), significantly influences its

physical and chemical properties, including its interaction with aqueous systems.

Solubility and Miscibility in Water
N-Ethylacetamide is widely reported to be fully miscible with water in all proportions. This high

degree of aqueous compatibility is a critical attribute for its use in various scientific and

industrial applications.
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While extensively described as fully miscible, detailed quantitative studies defining solubility

limits across a broad range of temperatures and pressures are not readily available in public

literature. The complete miscibility implies that a single homogeneous phase is formed at all

concentrations.

Property Value Source(s)

Water Solubility Fully miscible [1][2][3]

LogP (estimated) -0.520 [2][3]

Table 1: Solubility and Partition Coefficient of N-Ethylacetamide.

The negative LogP value indicates a higher preference for the aqueous phase over an oily

phase, which is consistent with its high water solubility.

Thermodynamic Insights
The miscibility of N-Ethylacetamide with water is driven by favorable intermolecular

interactions. Thermodynamic data for N-Ethylacetamide-water mixtures, such as the enthalpy

of mixing, provide insight into these interactions. While specific experimental data for the

enthalpy of mixing of N-Ethylacetamide and water are not directly available in the cited

literature, data for the closely related N-methylacetamide (NMA) shows a negative enthalpy of

mixing with water, with a maximum value of approximately -1400 J/mol at 308.15 K. It is

suggested that due to increased steric hindrance from the ethyl group, the enthalpy of mixing

for N-Ethylacetamide with water would be slightly less negative.

The DETHERM database is a source for thermophysical property data, including the density

and enthalpy of mixing for N-ethylacetamide/water systems.

Experimental Protocols for Miscibility Determination
Several methods can be employed to determine the miscibility of a liquid in water. A standard

visual method is detailed below.

Visual Miscibility Titration Method
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This protocol describes a straightforward and widely used method to determine the miscibility

of a liquid, such as N-Ethylacetamide, in water at a given temperature.

Objective: To determine if N-Ethylacetamide is miscible in water at all proportions at a

controlled temperature.

Materials:

N-Ethylacetamide (≥99% purity)

Distilled or deionized water

Calibrated burette (50 mL)

Volumetric flasks (100 mL)

Glass vials or test tubes with stoppers

Constant temperature water bath

Vortex mixer

Procedure:

Preparation of Stock Solutions: While not strictly necessary for a fully miscible substance,

preparing a range of initial concentrations can be a systematic approach. For this protocol,

we will perform incremental additions.

Experimental Setup:

Place a series of clean, dry, and labeled glass vials in a rack.

Maintain the water bath at the desired experimental temperature (e.g., 25 °C). Allow all

reagents and glassware to equilibrate to this temperature.

Titration and Observation:

Add a known volume of water (e.g., 5 mL) to a vial.
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Using the burette, add a small, known volume of N-Ethylacetamide (e.g., 0.5 mL) to the

water.

Stopper the vial and vortex for 30-60 seconds to ensure thorough mixing.

Place the vial in the constant temperature water bath for at least 15 minutes to allow it to

equilibrate.

Visually inspect the mixture against a well-lit background. A single, clear, homogeneous

phase indicates miscibility at that concentration. The presence of turbidity, cloudiness, or

phase separation indicates immiscibility or partial miscibility.

Continue to add incremental volumes of N-Ethylacetamide to the same vial, recording the

total volumes of both components at each step, and repeat the mixing, equilibration, and

observation steps until a wide range of compositions has been tested (e.g., from water-

rich to N-Ethylacetamide-rich).

To confirm miscibility across all proportions, the experiment should also be performed in

the reverse manner, by titrating water into a known volume of N-Ethylacetamide.

Data Recording and Interpretation:

Record the volumes of N-Ethylacetamide and water for each composition tested.

Note the visual observation (clear and homogeneous, or turbid/phase separation) for each

composition.

If the mixture remains a single, clear phase across all tested compositions, the two liquids

are considered miscible under the experimental conditions.

Visualizations
The following diagrams illustrate the conceptual basis of miscibility and a typical experimental

workflow.

Caption: Conceptual Diagram of Miscibility vs. Immiscibility.

Caption: Experimental Workflow for Visual Miscibility Determination.
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Conclusion
N-Ethylacetamide exhibits complete miscibility with water, a property that is fundamental to its

utility in aqueous-based systems. This behavior is underpinned by the formation of strong

hydrogen bonds between the amide and water molecules. While detailed quantitative solubility

limits are not a primary focus of research due to its complete miscibility, understanding the

thermodynamic properties of N-Ethylacetamide-water mixtures and the experimental methods

to confirm miscibility is crucial for its effective application in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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